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Introduction

CBP501 is a calmodulin-binding peptide that has demonstrated anti-cancer effects, partly by
enhancing the efficacy of platinum-based chemotherapy.[1][2][3] A significant aspect of its
mechanism of action, particularly in combination with agents like cisplatin, is the induction of
immunogenic cell death (ICD).[1][2][3][4] ICD is a specialized form of regulated cell death that
activates an adaptive immune response against cancer cells. This process is characterized by
the release of damage-associated molecular patterns (DAMPSs), which act as adjuvants to
stimulate the immune system.[5][6]

These application notes provide detailed protocols for measuring the key hallmarks of CBP501-
induced ICD, enabling researchers to quantify its immunogenic potential. The primary DAMPs
and associated assays covered are:

o Calreticulin (CRT) Exposure: The translocation of CRT from the endoplasmic reticulum to the
cell surface, where it acts as an "eat-me" signal for antigen-presenting cells (APCs).[1][6]

o Extracellular ATP Release: The release of ATP from dying cells, which serves as a
chemoattractant for APCs.[1][6]

» High-Mobility Group Box 1 (HMGB1) Release: The passive release of HMGB1 from the
nucleus of late apoptotic or necrotic cells, which promotes APC maturation.[1][6]
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Key Markers and Signaling Pathway of
Immunogenic Cell Death

The induction of ICD by agents like CBP501 in combination with platinum-based drugs initiates
a signaling cascade that leads to the exposure and release of DAMPs. This process is crucial
for transforming a dying tumor cell into an immunogenic entity that can prime an anti-tumor

immune response.
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Tumor Cell

CBP501 + Platinum Agent

ROS Production ER Stress

Caspase Activation

Cell Death

- DAMPs Release

ATP Release HMGB1 Release Calreticulin (CRT) Exposure

Immune Response

APC Maturation & Antigen Presentation

T-Cell Priming & Activation

Anti-Tumor Immunity

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12383835?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Workflow for Calreticulin Exposure Assay
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Workflow for Extracellular ATP Release Assay
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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